N-[(2,5-dichlorophenyl)carbamothioyl]-3,4,5-triethoxybenzamide

• IUPAC Name: N-[(2,5-dichlorophenyl)carbamothioyl]-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C20H22Cl2N2O4S/c1-4-26-16-9-12(10-17(27-5-2)18(16)28-6-3)19(25)24-20(29)23-15-11-13(21)7-8-14(15)22/h7-11H,4-6H2,1-3H3,(H2,23,24,25,29)
• InChI Key: HOWPQMJXPNHHEH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C20H22Cl2N2O4S
• Molecular Weight: 457.4 g/mol

Description

N-[(2,5-dichlorophenyl)carbamothioyl]-3,4,5-triethoxybenzamide is a complex organic compound with significant potential in various scientific fields This compound is characterized by its unique chemical structure, which includes a dichlorophenyl group, a carbamothioyl group, and a triethoxybenzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2,5-dichlorophenyl)carbamothioyl]-3,4,5-triethoxybenzamide typically involves the reaction of 2,5-dichloroaniline with carbon disulfide and triethyl orthoformate under controlled conditions. The reaction proceeds through the formation of an intermediate isothiocyanate, which subsequently reacts with 3,4,5-triethoxybenzoyl chloride to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or chloroform and catalysts like triethylamine to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as purification through recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

N-[(2,5-dichlorophenyl)carbamothioyl]-3,4,5-triethoxybenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines or thiols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the dichlorophenyl group, where halogen atoms can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in aqueous solution.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in dimethyl sulfoxide.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amines, thiols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[(2,5-dichlorophenyl)carbamothioyl]-3,4,5-triethoxybenzamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a probe in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[(2,5-dichlorophenyl)carbamothioyl]-3,4,5-triethoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or by altering the enzyme’s conformation. Additionally, it may interact with cellular pathways involved in inflammation or cell proliferation, thereby exerting its biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-{[(2,5-dichlorophenyl)carbamothioyl]amino}acetamide
• PROPYL N-(2,5-DICHLOROPHENYL)CARBAMATE
• N-[(2,5-Dichlorophenyl)carbamothioyl]cyclohexanecarboxamide

Uniqueness

N-[(2,5-dichlorophenyl)carbamothioyl]-3,4,5-triethoxybenzamide stands out due to its triethoxybenzamide group, which imparts unique chemical properties and reactivity. This structural feature differentiates it from other similar compounds and contributes to its distinct applications in research and industry .